Cas no 1805351-68-1 (2-Bromo-3-(difluoromethyl)-6-methoxypyridine-5-methanol)

• Product Name: 2-Bromo-3-(difluoromethyl)-6-methoxypyridine-5-methanol
• CAS No: 1805351-68-1
• MF: C₈H₈BrF₂NO₂
• MW: 268.055428504944
• CID: 4861838
• Update Time: 2025-06-11

2-Bromo-3-(difluoromethyl)-6-methoxypyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(difluoromethyl)-6-methoxypyridine-5-methanol

• Inchi： 1S/C8H8BrF2NO2/c1-14-8-4(3-13)2-5(7(10)11)6(9)12-8/h2,7,13H,3H2,1H3
• InChI Key： HRHNCMYVIPJOQP-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C=C(CO)C(=N1)OC

Computed Properties

• Exact Mass: 266.971
• Monoisotopic Mass: 266.971
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.4

Additional information on 2-Bromo-3-(difluoromethyl)-6-methoxypyridine-5-methanol

Professional Introduction to 2-Bromo-3-(difluoromethyl)-6-methoxypyridine-5-methanol (CAS No. 1805351-68-1)

2-Bromo-3-(difluoromethyl)-6-methoxypyridine-5-methanol, identified by the CAS number 1805351-68-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This pyridine derivative exhibits a unique structural configuration that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both bromo and difluoromethyl substituents, coupled with methoxy and hydroxymethyl functional groups, imparts distinct reactivity and potential pharmacological properties that have garnered interest from researchers worldwide.

The compound's molecular framework, characterized by a pyridine core, is a common motif in drug discovery due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The difluoromethyl group, in particular, is well-documented for its ability to enhance metabolic stability and binding affinity in drug candidates. This feature has been extensively explored in the development of small molecule inhibitors and modulators.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds due to their favorable pharmacokinetic profiles. The incorporation of fluorine atoms into molecular structures often leads to improved bioavailability, reduced susceptibility to metabolic degradation, and enhanced binding affinity to biological receptors. The compound 2-Bromo-3-(difluoromethyl)-6-methoxypyridine-5-methanol exemplifies this trend, as its design incorporates multiple fluorinated moieties that are strategically positioned to optimize interactions with biological targets.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Researchers have been particularly interested in its utility as a building block for more complex molecules with targeted biological activities. For instance, the bromo substituent provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in medicinal chemistry to construct diverse heterocyclic scaffolds.

The methoxy and hydroxymethyl groups further contribute to the compound's versatility, enabling a range of chemical transformations that can be tailored to specific synthetic needs. These functional groups are particularly useful for introducing polar regions into molecular structures, which can enhance solubility and improve oral bioavailability—key factors in drug development.

Recent studies have highlighted the importance of pyridine derivatives in addressing various therapeutic challenges. Pyridines are ubiquitous motifs in approved drugs, owing to their ability to modulate a wide array of biological pathways. The compound 2-Bromo-3-(difluoromethyl)-6-methoxypyridine-5-methanol, with its unique substitution pattern, represents a promising candidate for further exploration in this context.

In the realm of oncology research, pyridine-based compounds have shown considerable promise as inhibitors of kinases and other enzymes involved in cancer progression. The structural features of this compound make it a candidate for designing molecules that can selectively target aberrant signaling pathways in cancer cells. The combination of bromo and difluoromethyl groups suggests potential for developing kinase inhibitors with improved selectivity and potency.

The methoxy group at the 6-position adds another layer of complexity, potentially influencing both the electronic properties of the molecule and its interactions with biological targets. This strategic placement allows for fine-tuning of pharmacokinetic properties while maintaining high binding affinity to therapeutic targets. Such design principles are critical in modern drug discovery efforts aimed at developing molecules with optimized pharmacological profiles.

Beyond oncology, this compound has also attracted attention for its potential applications in neurodegenerative diseases research. Pyridine derivatives have been explored as modulators of neurotransmitter systems, and the unique structural features of 2-Bromo-3-(difluoromethyl)-6-methoxypyridine-5-methanol make it a candidate for developing novel therapeutics targeting disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed fluorination processes, are often employed to construct the desired molecular framework efficiently. These synthetic strategies reflect the cutting-edge techniques used in modern pharmaceutical chemistry.

The growing interest in fluorinated compounds underscores their importance in contemporary drug discovery efforts. The ability to introduce fluorine atoms into molecular structures allows for fine-tuning of physicochemical properties such as lipophilicity, solubility, and metabolic stability—key factors that determine a molecule's suitability as a drug candidate. The compound 2-Bromo-3-(difluoromethyl)-6-methoxypyridine-5-methanol exemplifies how strategic fluorination can enhance pharmacological properties and improve drug-like characteristics.

In conclusion, 2-Bromo-3-(difluoromethyl)-6-methoxypyridine-5-methanol (CAS No. 1805351-68-1) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive intermediate for synthesizing bioactive molecules with targeted biological activities. The ongoing exploration of fluorinated compounds underscores their importance in modern drug discovery, and this compound represents a valuable asset for researchers striving to develop innovative therapeutic agents.